Cas no 885957-22-2 (2-(4-ETHYL-PHENYL)-N-HYDROXY-ACETAMIDINE)

• Product Name: 2-(4-ETHYL-PHENYL)-N-HYDROXY-ACETAMIDINE
• CAS No: 885957-22-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1926612
• PubChem ID: 6020467
• Update Time: 2025-04-21

2-(4-ETHYL-PHENYL)-N-HYDROXY-ACETAMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(4-ETHYL-PHENYL)-N-HYDROXY-ACETAMIDINE
• BENZENEETHANIMIDAMIDE,4-ETHYL-N-HYDROXY-
• 885957-22-2

• MDL： MFCD07776525
• Inchi： 1S/C10H14N2O/c1-2-8-3-5-9(6-4-8)7-10(11)12-13/h3-6,13H,2,7H2,1H3,(H2,11,12)
• InChI Key： BONYRBGPHWWTQG-UHFFFAOYSA-N
• SMILES： O/N=C(\CC1C=CC(=CC=1)CC)/N

Computed Properties

• Exact Mass: 178.110613074Da
• Monoisotopic Mass: 178.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų